1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-benzylsulfonylpiperazine
• InChI: InChI=1S/C19H22N2O4S/c22-26(23,14-16-4-2-1-3-5-16)21-10-8-20(9-11-21)13-17-6-7-18-19(12-17)25-15-24-18/h1-7,12H,8-11,13-15H2
• InChI Key: FHCLBBUNGMKLQH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)CC4=CC=CC=C4

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine is a complex organic compound that features a piperazine ring substituted with a benzodioxole and a benzylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine typically involves multi-step organic reactions. One common method includes the reaction of 1,3-benzodioxole with piperazine in the presence of a suitable catalyst to form the intermediate product. This intermediate is then reacted with benzylsulfonyl chloride under controlled conditions to yield the final compound .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring or the benzodioxole moiety.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Halogenated compounds and strong bases are often employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine involves its interaction with specific molecular targets. The benzodioxole moiety can interact with enzymes or receptors, modulating their activity. The sulfonyl group may enhance the compound’s binding affinity and specificity. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in modulating neurotransmitter systems and enzyme inhibition .

Comparison with Similar Compounds

• 1-(1,3-Benzodioxol-5-ylcarbonyl)piperazine
• 1-(1,3-Benzodioxol-5-ylmethyl)piperazine dihydrochloride
• Benzyl N-[1,3-benzodioxol-5-yl(phenylsulfonyl)-methyl]carbamate

Uniqueness: 1-(1,3-Benzodioxol-5-ylmethyl)-4-(benzylsulfonyl)piperazine is unique due to the presence of both benzodioxole and benzylsulfonyl groups, which confer distinct chemical and biological properties.